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Compound of Interest

Compound Name: Efavirenz

Cat. No.: B1671121

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed methodologies for the quantitative analysis of
Efavirenz (EFV), a non-nucleoside reverse transcriptase inhibitor (NNRTI), in human plasma
using High-Performance Liquid Chromatography (HPLC). The following protocols are designed
to be adaptable for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence
studies.

Introduction

Efavirenz is a key component in highly active antiretroviral therapy (HAART) for the treatment
of HIV-1 infection.[1][2] Monitoring its plasma concentration is crucial for optimizing therapeutic
outcomes and minimizing toxicity. The methods detailed below offer a range of techniques from
simple UV detection to more sensitive mass spectrometry, catering to various laboratory
capabilities.

Method 1: Reversed-Phase HPLC with UV Detection
using Liquid-Liquid Extraction

This method is a widely used, cost-effective technique for the quantification of Efavirenz in
plasma.
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Parameter Value Reference
Linearity Range 1-300 pg/mL [11[3]
Limit of Detection (LOD) 0.03 pg/mL [11[3]

Limit of Quantification (LOQ) 0.1 pg/mL

[1](3]

Retention Time (Efavirenz) ~5.94 minutes [11[3]
Retention Time (Internal ~4.36 minutes (Tenofovir ae
Standard) Disoproxil Fumarate)

Recovery 99-101% [4]
Precision (%RSD) < 15% [11[4]
Accuracy 99-101% [4]

Experimental Protocol

1.

Materials and Reagents:

Efavirenz and Tenofovir Disoproxil Fumarate (TDF) reference standards

HPLC grade acetonitrile and methanol

Ethyl acetate

Potassium dihydrogen phosphate

Orthophosphoric acid

Human plasma (drug-free)

. Instrumentation and Chromatographic Conditions:

HPLC System: Alliance, Waters or equivalent with UV detector

Column: Waters X-Terra Shield, RP18 (50 x 4.6 mm, 3.5 pum)[1][3]
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Mobile Phase:

o A: Phosphate buffer (pH 3.5, adjusted with orthophosphoric acid)

o B: Acetonitrile

o Gradient elution is employed.[1]

Flow Rate: 1.5 mL/min[1][3]

Detection Wavelength: 260 nm[1][3]

Injection Volume: 20 pL[1]

. Preparation of Solutions:

Standard Stock Solution: Prepare a stock solution of Efavirenz (0.5 mg/mL) and TDF (1
mg/mL) in a diluent of methanol:water (50:50, v/v).[1]

Working Standard Solutions: Prepare working standards by spiking appropriate amounts of
the stock solution into drug-free plasma to achieve concentrations ranging from 1-300
pg/mL.[1]

. Sample Preparation (Liquid-Liquid Extraction):

Transfer 250 pL of plasma sample into a centrifuge tube.

Add 100 pL of the internal standard (TDF) solution.[1]

Add 1 mL of ethyl acetate.[1]

Vortex the mixture for 1 minute.

Centrifuge at 10,000 RPM for 10 minutes at 4°C.[1]

Carefully transfer the organic supernatant to a clean tube.

Evaporate the organic phase to dryness under a gentle stream of nitrogen.
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¢ Reconstitute the residue with 100 pL of the mobile phase.[1]

* Inject 20 pL into the HPLC system.

Experimental Workflow Diagram
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Sample Preparation

[ 1. Plasma Sample (250 pL) ]
[2. Add Internal Standard (100 uL)j
[ 3. Add Ethyl Acetate (1 mL) ]

4. Vortex (1 min)

[5. Centrifuge (10,000 RPM, 4°C) j

6. Transfer Supernatant

'

7. Evaporate to Dryness

'

[8. Reconstitute in Mobile Phase (100 uL)]

HPLC énalysis

9. Inject (20 pL)

HPLC System
(RP-C18, UV 260 nm)
[ 10. Data Acquisition & Quantification ]

Click to download full resolution via product page

Caption: Workflow for Efavirenz quantification by HPLC with UV detection.
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Method 2: Reversed-Phase HPLC with UV Detection
using Protein Precipitation

This protocol offers a simpler and faster sample preparation technique compared to liquid-liquid

extraction.
Parameter Value Reference
Linearity Range 0.5-16.0 pg/mL
Retention Time (Efavirenz) Not specified
Recovery >97%
Precision (%RSD) 0.44-0.78%
Accuracy 92-110%

Experimental Protocol

1. Materials and Reagents:

» Efavirenz reference standard

e HPLC grade acetonitrile

e Ammonium acetate

e Glacial acetic acid

e Human plasma (drug-free)

2. Instrumentation and Chromatographic Conditions:
e HPLC System: HPLC with UV detector

e Column: Phenomenex C18 (250 x 4.6 mm, 5 um)
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» Mobile Phase:
o A: Acetonitrile:25mM Ammonium Acetate:Glacial Acetic Acid (90:10:0.1 v/v/iv)
o B: Acetonitrile:25mM Ammonium Acetate:Glacial Acetic Acid (10:90:0.1 v/v/v)
o Isocratic elution with a ratio of 70:30 (A:B)[5]

e Flow Rate: 1.0 mL/min[5]

o Detection Wavelength: 254 nm

e Injection Volume: 50 pL[5]

3. Preparation of Solutions:

o Standard Stock Solution: Prepare a 100 pg/mL stock solution of Efavirenz in
water:acetonitrile (50:50, v/v).[5]

o Working Standard Solutions: Prepare calibration standards by spiking drug-free plasma with
the stock solution to achieve concentrations of 0.5, 1.0, 2.0, 4.0, 8.0, and 16.0 pug/mL.

4. Sample Preparation (Protein Precipitation):

o Pipette 500 pL of plasma sample into a centrifuge tube.[5]
e Add 1 mL of ice-cold acetonitrile to precipitate proteins.[5]
» Vortex for 10 seconds.

e Centrifuge at 20,000 x g for 10 minutes.[5]

e Transfer the supernatant to an autosampler vial.

e Inject 50 pL into the HPLC system.

Logical Relationship Diagram
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Sample Preparation

1. Plasma Sample (500 pL)

l

2. Add Acetonitrile (1 mL)

y

( 3. Vortex (10 sec) )
( 4. Centrifuge (20,000 x g) )

5. Collect Supernatant

- J

HPLC énalysis

( 6. Inject (50 pL) )
HPLC System
(C18, UV 254 nm)
( 7. Quantification ]

Click to download full resolution via product page

Caption: Protein precipitation workflow for Efavirenz HPLC analysis.
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Method 3: Reversed-Phase HPLC-MS/MS with
Liquid-Liquid Extraction

This method provides high sensitivity and selectivity, making it suitable for studies requiring low
detection limits.

: o :

Parameter Value Reference
Linearity Range 10.0-1,500 ng/mL [6][7]
Limit of Quantification (LOQ) 10.0 ng/mL [6][7]
Retention Time (Efavirenz) < 4 minutes [6][7]

o Intra-day: 1.80-10.49%, Inter-
Precision (%RSD) P 6171
ay: 4.72-10.28%

Accuracy 93.54-105.73% [61[7]

Experimental Protocol

1. Materials and Reagents:

o Efavirenz and Hydrochlorothiazide (Internal Standard) reference standards

e HPLC grade acetonitrile

o Methyl-tert-butyl ether

» Acetic acid

e Rat plasma (or human plasma)

2. Instrumentation and Chromatographic Conditions:

e HPLC System: HPLC coupled with a triple quadrupole mass spectrometer[6][7]

e Column: ACE Phenyl C18[6][7]
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» Mobile Phase:
o A:0.2% Acetic acid in water
o B: Acetonitrile
o Isocratic elution with 35:65 (A:B, v/V)[6][7]
e Flow Rate: 1.0 mL/min[6][7]
 |onization Mode: Electrospray lonization (ESI), Negative[6][7]
 MRM Transitions:
o Efavirenz: m/z 313.644 - 68.800[6][7]
o Internal Standard: m/z 295.541 - 268.700[6][7]
3. Sample Preparation (Liquid-Liquid Extraction):
o Use an appropriate volume of plasma sample.
e Add the internal standard (Hydrochlorothiazide).
e Perform liquid-liquid extraction using methyl-tert-butyl ether.[6][7]

» Evaporate the organic layer and reconstitute the residue in the mobile phase.

Signaling Pathway Analogy for MS/MS Detection

Mass Spectrometry Detection

Quadrupole 1 (Precursor Selection) Quadrupole 2 (Fragmentation) Quadrupole 3 (Product Selection) Detector

Efavirenz Precursor lon o - . ~— . .
(m/z 313.6) Collision-Induced Dissociation S Signal Detection
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Caption: Conceptual diagram of MRM detection for Efavirenz in MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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